N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide

• IUPAC Name: N-[(E)-(3-ethoxy-4-hydroxyphenyl)methylideneamino]-2-fluorobenzamide
• InChI: InChI=1S/C16H15FN2O3/c1-2-22-15-9-11(7-8-14(15)20)10-18-19-16(21)12-5-3-4-6-13(12)17/h3-10,20H,2H2,1H3,(H,19,21)/b18-10+
• InChI Key: QCPRCONFJHYXGD-VCHYOVAHSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)C2=CC=CC=C2F)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)C2=CC=CC=C2F)O
• Molecular Formula: C16H15FN2O3
• Molecular Weight: 302.30 g/mol
• CAS RN: 388083-56-5

Description

N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide, also known as EF24, is a synthetic compound that belongs to the class of chalcones. EF24 has been found to possess several biological activities, including anti-inflammatory, anti-cancer, and anti-oxidant properties.

Mechanism of Action

The mechanism of action of N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide is not fully understood, but it is believed to involve the modulation of several signaling pathways, including the NF-κB pathway, the Nrf2 pathway, and the PI3K/Akt pathway. N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide has been found to inhibit the activation of NF-κB, which is a transcription factor that regulates the expression of several genes involved in inflammation and cell survival. N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide has also been found to activate the Nrf2 pathway, which is a transcription factor that regulates the expression of several genes involved in antioxidant defense. In addition, N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide has been found to inhibit the activation of the PI3K/Akt pathway, which is a signaling pathway that regulates cell survival and proliferation.
Biochemical and Physiological Effects:
N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide has been found to have several biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, inhibition of inflammation, and protection against oxidative stress. N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide has also been found to modulate several signaling pathways, including the NF-κB pathway, the Nrf2 pathway, and the PI3K/Akt pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide is its broad-spectrum activity against several diseases, including cancer, inflammation, and oxidative stress. N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide is its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy.

Future Directions

Future research on N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide should focus on elucidating its mechanism of action and identifying its molecular targets. In addition, future studies should investigate the efficacy of N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide in animal models of various diseases, including cancer, inflammation, and neurodegenerative disorders. Furthermore, studies should investigate the potential of N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide as a therapeutic agent in combination with other drugs or therapies. Finally, future research should investigate the safety and toxicity of N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide in humans.

Synthesis Methods

N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide can be synthesized by the condensation reaction between 2-fluorobenzohydrazide and 3-ethoxy-4-hydroxybenzaldehyde. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, such as ethanol. The reaction mixture is refluxed for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, N'-(3-ethoxy-4-hydroxybenzylidene)-2-fluorobenzohydrazide has been found to protect against oxidative stress, which is implicated in several diseases, including neurodegenerative disorders.